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Introduction
Proteinase K is a broad-spectrum serine protease widely used in molecular biology to digest

proteins and remove contamination from nucleic acid preparations.[1][2] Its robust activity, even

in the presence of denaturing agents like SDS and urea, makes it highly effective for

applications such as genomic DNA extraction, RNA purification, and tissue digestion.[2][3][4]

However, for subsequent enzymatic steps, such as restriction digests or PCR, the complete

and irreversible inactivation of Proteinase K is critical to prevent the degradation of enzymes

and other protein reagents.[5]

Pefabloc® SC, also known as 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride

(AEBSF), is a non-toxic, water-soluble, and irreversible inhibitor of serine proteases, including

Proteinase K.[6][7] It serves as a superior alternative to traditional, hazardous inhibitors like

phenylmethylsulfonyl fluoride (PMSF) and diisopropylfluorophosphate (DFP) due to its lower

toxicity and enhanced stability in aqueous solutions.[7][8] These notes provide a detailed

protocol for the effective inactivation of Proteinase K using Pefabloc® SC.

Mechanism of Action
Pefabloc® SC belongs to the sulfonyl fluoride family of inhibitors. The fluoride group of

Pefabloc® SC reacts with the hydroxyl group of the serine residue located in the active site of
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serine proteases like Proteinase K. This reaction forms a stable, covalent sulfonyl-enzyme

bond, resulting in the irreversible inactivation of the protease.[8]
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Mechanism of Irreversible Inhibition
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Workflow: gDNA Isolation for PFGE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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